Cas no 209912-44-7 (Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate)
209912-44-7 structure
Product Name:Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate
CAS No:209912-44-7
MF:C11H10N2O3
MW:218.20870256424
MDL:MFCD08690288
CID:252302
PubChem ID:11096067
Update Time:2025-04-19
Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-, methyl ester
- AG-E-54051
- CC50922
- CTK4E5613
- KB-202936
- Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate
- MolPort-000-143-580
- SBB095569
- SureCN1169327
- SCHEMBL1169327
- BS-22053
- PJYMNVKGDLTDJE-UHFFFAOYSA-N
- DTXSID00455071
- CS-0204921
- FT-0755969
- Methyl4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate
- Benzoic acid, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-, methyl ester
- MFCD08690288
- 209912-44-7
- DB-066394
-
- MDL: MFCD08690288
- Inchi: 1S/C11H10N2O3/c1-7-12-10(16-13-7)8-3-5-9(6-4-8)11(14)15-2/h3-6H,1-2H3
- InChI Key: PJYMNVKGDLTDJE-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(C(=O)OC)=CC=2)=NC(C)=N1
Computed Properties
- Exact Mass: 218.06900
- Monoisotopic Mass: 218.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 65.2Ų
Experimental Properties
- Density: 1.225
- Melting Point: 160 °C
- Boiling Point: 359.089°C at 760 mmHg
- Flash Point: 170.971°C
- Refractive Index: 1.54
- PSA: 65.22000
- LogP: 1.83160
Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M779768-10mg |
Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate |
209912-44-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M779768-50mg |
Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate |
209912-44-7 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M779768-100mg |
Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate |
209912-44-7 | 100mg |
$ 80.00 | 2022-06-03 | ||
| Chemenu | CM514571-25g |
Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate |
209912-44-7 | 98% | 25g |
$569 | 2023-02-17 | |
| abcr | AB225071-1 g |
Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate; 97% |
209912-44-7 | 1g |
€121.00 | 2022-06-11 | ||
| abcr | AB225071-5 g |
Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate; 97% |
209912-44-7 | 5g |
€279.00 | 2022-06-11 | ||
| abcr | AB225071-25 g |
Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate; 97% |
209912-44-7 | 25g |
€753.00 | 2022-06-11 | ||
| abcr | AB225071-1g |
Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate, 97%; . |
209912-44-7 | 97% | 1g |
€127.00 | 2024-04-18 | |
| abcr | AB225071-5g |
Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate, 97%; . |
209912-44-7 | 97% | 5g |
€297.00 | 2024-04-18 | |
| abcr | AB225071-25g |
Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate, 97%; . |
209912-44-7 | 97% | 25g |
€807.00 | 2024-04-18 |
Methyl 4-(3-methyl-1,2,4-oxadiazol-5-yl)benzoate Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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